Cas no 1361529-49-8 (5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine)

• Product Name: 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine
• CAS No: 1361529-49-8
• MF: C₁₀H₅Cl₃N₂O
• MW: 275.518499135971
• CID: 4826794
• Update Time: 2025-06-08

5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine

• Inchi： 1S/C10H5Cl3N2O/c11-7-2-1-6(8(12)9(7)13)10-14-3-5(16)4-15-10/h1-4,16H
• InChI Key： KNPQUFQJMCFJPB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1N=CC(=CN=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 3.4
• Topological Polar Surface Area: 46

Additional information on 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine

5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine (CAS No. 1361529-49-8): A Comprehensive Overview

5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine (CAS No. 1361529-49-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrimidines, which are essential components in various biological processes, including nucleic acid synthesis and cellular signaling.

The chemical structure of 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine features a pyrimidine ring with a hydroxyl group at the 5-position and a 2,3,4-trichlorophenyl substituent at the 2-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have explored the potential therapeutic applications of 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine has also been investigated for its anticancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine as a promising lead compound for the development of new anticancer therapies.

The pharmacokinetic properties of 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine have also been studied to assess its suitability for clinical applications. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the biological activities of 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into the interactions between the compound and its target proteins, helping to elucidate the molecular mechanisms underlying its biological effects. For example, docking studies have revealed that 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine can bind to specific pockets on enzymes involved in inflammatory and cancer pathways with high affinity.

In conclusion, 5-Hydroxy-2-(2,3,4-trichlorophenyl)pyrimidine (CAS No. 1361529-49-8) is a promising compound with diverse biological activities. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and potential therapeutic applications.